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Compound of Interest

Compound Name:
(R)-2-Amino-3-

cyclobutylpropanoic acid

Cat. No.: B574375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

(R)-2-Amino-3-cyclobutylpropanoic acid powder in a laboratory setting. Adherence to these

protocols is crucial for maintaining the integrity of the compound and ensuring the safety of

laboratory personnel.

Product Information
Property Value Reference

Chemical Name
(R)-2-Amino-3-

cyclobutylpropanoic acid
[1]

Synonyms (R)-3-cyclobutylalanine [2]

CAS Number 174266-00-3 [3]

Molecular Formula C7H13NO2 [3][4]

Molecular Weight 143.18 g/mol [3][4]

Appearance White to off-white solid powder [3]

Storage and Stability

Methodological & Application
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Proper storage of (R)-2-Amino-3-cyclobutylpropanoic acid is essential to ensure its stability

and efficacy for research purposes. The following table summarizes the recommended storage

conditions for both the lyophilized powder and solutions.

Form
Storage
Temperature

Duration Notes Reference

Lyophilized

Powder
-20°C Up to 3 years

Store in a

desiccated

environment.

[3][4]

4°C Up to 2 years [3]

In Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[3]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][4]

Note: While the compound may be shipped at room temperature, it is recommended to store it

under the specified conditions upon receipt for long-term stability.[3]

Handling and Safety Precautions
As with any chemical reagent, appropriate safety measures should be taken when handling

(R)-2-Amino-3-cyclobutylpropanoic acid powder.

Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.[5]

For procedures that may generate dust, use a particulate respirator.[6]

Handling:

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[5][6]
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Avoid direct contact with skin and eyes.[5] In case of contact, rinse thoroughly with water.[7]

Minimize dust generation during handling and weighing.[5]

Wash hands thoroughly after handling.[5]

General Workflow for Handling Chemical Powders:

Receiving Preparation Storage

Receive Shipment Inspect Container for Damage Don PPEIf Intact Weigh Powder in Fume Hood Dissolve in Appropriate Solvent

Store Powder at Recommended Temperature

Store Remainder

Store Solution at Recommended Temperature

Click to download full resolution via product page

General workflow for handling chemical powders.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a stock solution of (R)-2-Amino-3-
cyclobutylpropanoic acid.

Materials:

(R)-2-Amino-3-cyclobutylpropanoic acid powder

Sterile, deionized water or other appropriate solvent

Vortex mixer

Water bath or sonicator

Sterile microcentrifuge tubes or vials

Methodological & Application
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0.22 µm syringe filter (if sterile solution is required)

Procedure:

Calculate the mass of the powder required to achieve the desired concentration and volume.

In a chemical fume hood, carefully weigh the calculated amount of (R)-2-Amino-3-
cyclobutylpropanoic acid powder and transfer it to an appropriate sterile tube.

Add the desired volume of solvent (e.g., water) to the tube. The solubility in water is

approximately 2 mg/mL.[3]

To aid dissolution, vortex the mixture. If necessary, use ultrasonic agitation and gentle

warming up to 60°C.[3]

Once the powder is completely dissolved, if sterility is required, filter the solution through a

0.22 µm syringe filter into a new sterile tube.[3]

Aliquot the stock solution into smaller, single-use volumes to prevent contamination and

degradation from repeated freeze-thaw cycles.[3]

Label the aliquots clearly with the compound name, concentration, date of preparation, and

store at -20°C for short-term or -80°C for long-term storage.[3]

Decision Flowchart for Storage:
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Decision flowchart for appropriate storage conditions.
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Potential Applications and Biological Context
(R)-2-Amino-3-cyclobutylpropanoic acid is classified as an alanine derivative and a non-

natural amino acid.[3][4] While specific signaling pathways for this compound are not

extensively documented in publicly available literature, its structural similarity to natural amino

acids suggests it may act as a competitive inhibitor or a modulator of enzymes and transporters

that recognize amino acids. Such compounds are often explored in drug development for their

potential to interfere with metabolic pathways or cellular signaling.

Hypothetical Signaling Pathway Interaction:

The following diagram illustrates a hypothetical mechanism where a non-natural amino acid

could interfere with a cellular signaling pathway.
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Hypothetical competitive inhibition of a signaling pathway.

These notes are intended for guidance and should be supplemented with institution-specific

safety protocols and a thorough literature review for specific experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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